Cas no 1804886-44-9 (3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile)

• Product Name: 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile
• CAS No: 1804886-44-9
• MF: C₈H₅BrF₂N₂O
• MW: 263.038907766342
• CID: 4800810
• Update Time: 2025-07-20

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile

• Inchi： 1S/C8H5BrF2N2O/c9-6-4(1-2-12)3-5(7(10)11)13-8(6)14/h3,7H,1H2,(H,13,14)
• InChI Key： LDAONYIPMXZLKK-UHFFFAOYSA-N
• SMILES： BrC1C(NC(C(F)F)=CC=1CC#N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 378
• XLogP3: 0.9
• Topological Polar Surface Area: 52.9

Additional information on 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile

Professional Introduction to 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile (CAS No. 1804886-44-9)

3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, identified by its CAS number 1804886-44-9, features a unique structural framework that makes it a valuable intermediate in the synthesis of various biologically active molecules. The presence of both bromo and difluoromethyl substituents, combined with the hydroxy and acetonitrile functional groups, endows this molecule with distinct chemical properties that are conducive to further functionalization and derivatization.

The compound's molecular structure, characterized by a pyridine core, positions it as a versatile building block for the development of novel therapeutic agents. In recent years, there has been a growing interest in pyridine derivatives due to their broad spectrum of biological activities. Pyridine-based compounds are known to exhibit properties such as kinase inhibition, antiviral, and anti-inflammatory effects, making them promising candidates for drug discovery. The specific modifications present in 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile enhance its potential as a precursor for designing molecules with enhanced pharmacological profiles.

One of the most compelling aspects of this compound is its utility in the synthesis of small-molecule inhibitors targeting various disease-related pathways. For instance, the bromo group serves as an excellent handle for palladium-catalyzed cross-coupling reactions, which are widely employed in constructing complex organic molecules. These reactions allow for the introduction of additional functional groups at specific positions, thereby tailoring the compound's biological activity. Similarly, the difluoromethyl group is a well-known pharmacophore that can improve metabolic stability and binding affinity to biological targets. Its incorporation into drug candidates has been associated with enhanced efficacy and reduced toxicity.

The hydroxy and acetonitrile functional groups further contribute to the compound's versatility. The hydroxyl group can participate in hydrogen bonding interactions, which are crucial for molecule-receptor binding. On the other hand, the acetonitrile moiety can serve as a site for further derivatization via nucleophilic substitution or condensation reactions. These features make 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile a valuable asset in medicinal chemistry libraries, providing chemists with multiple avenues for structural optimization.

In recent years, several studies have highlighted the importance of fluorinated pyridines in drug development. The introduction of fluorine atoms into aromatic rings can significantly alter the electronic properties of molecules, leading to improved pharmacokinetic properties. Specifically, fluorinated compounds often exhibit increased lipophilicity, reduced metabolic clearance, and enhanced binding to biological targets. The presence of two fluorine atoms in 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile underscores its potential as a lead compound for developing next-generation therapeutics.

The compound's relevance is further underscored by its application in fragment-based drug design (FBDD). FBDD is an innovative approach that leverages small-molecule fragments to identify lead compounds with high affinity for biological targets. The structural features of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile make it an ideal candidate for this methodology. By using this compound as a starting point, researchers can systematically explore different derivatives and identify novel scaffolds with improved biological activity. This approach has been successfully employed in the development of several FDA-approved drugs, highlighting its practical significance.

Moreover, advances in computational chemistry have further enhanced the utility of 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile in drug discovery. Molecular modeling techniques allow researchers to predict the binding modes and interactions of this compound with target proteins with high accuracy. These predictions can guide synthetic efforts toward optimizing key pharmacophoric elements, thereby accelerating the development of potent and selective inhibitors. The integration of experimental data with computational insights provides a powerful framework for rational drug design.

The pharmaceutical industry has also recognized the potential of this compound in addressing unmet medical needs. Several academic institutions and biotechnology companies have incorporated 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile into their research pipelines for developing novel therapeutics against diseases such as cancer, inflammation, and infectious disorders. The ability to modify its structure while maintaining its core pharmacological properties makes it an attractive scaffold for generating diverse chemical libraries.

In conclusion, 3-Bromo-6-(difluoromethyl)-2-hydroxypyridine-4-acetonitrile (CAS No. 1804886-44-9) is a multifaceted chemical entity with significant potential in pharmaceutical research and drug development. Its unique structural features, including the presence of bromo、difluoromethyl、hydroxy，and acetonitrile groups，make it a valuable intermediate for synthesizing biologically active molecules。The growing body of research on fluorinated pyridines and fragment-based drug design underscores its importance as a lead compound。With continued advancements in synthetic chemistry and computational methods，this compound is poised to play a crucial role in discovering new therapeutic agents that address some of today's most pressing medical challenges。